Cas no 35340-49-9 (Dihydrofluorescein diacetate)

• Product Name: Dihydrofluorescein diacetate
• CAS No: 35340-49-9
• MF: C₂₄H₁₈O₇
• MW: 418.395527362823
• MDL: MFCD00005056
• CID: 295575
• PubChem ID: 629056
• Update Time: 2025-04-19

Dihydrofluorescein diacetate Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-Diacetoxy-9H-xanthen-9-yl)benzoic acid
• 2-(3,6-diacetyloxy-9H-xanthen-9-yl)benzoic acid
• Benzoic acid,2-[3,6-bis(acetyloxy)-9H-xanthen-9-yl]-
• Dihydrofluorescein diacetate
• 2-(3,6-Diacetoxy-xanthen-9-yl)-benzoesaeure
• 2-(3,6-diacetoxy-xanthen-9-yl)-benzoic acid
• 2-[3,6-Bis(acetyloxy)-9H-xanthen-9-yl]benzoic acid
• 2-[3,6-Diacetoxy-9H-xanth-9-yl]benzoic acid
• D1845
• Diacetyldihydrofluorescein
• Diacetyldihydrofluorescein [for Detection of Alcohol and Amines]
• Dihydrofluorescein diacetate, 97%
• Fluorescin diacetate
• DTXSID00347987
• AKOS015916000
• 2-[3,6-Bis(acetyloxy)-9H-xanthen-9-yl]benzoic acid #
• D94739
• 35340-49-9
• FT-0624956
• PD102982
• DIHYDROFLUORESCEINDIACETATE
• CS-7694
• AS-77920
• Dihydrofluorescein diacetate (H2FDA)
• HY-101893
• MFCD00005056
• YKSJJXGQHSESKB-UHFFFAOYSA-N
• DA-62881
• 2-[3,6-Bis(acetyloxy)-9H-xanthen-9-yl]benzoic acid; 2-(3,6-Diacetoxy-9H-xanthen-9-yl)benzoic acid; Dihydrofluorescein diacetate

• MDL： MFCD00005056
• Inchi： 1S/C24H18O7/c1-13(25)29-15-7-9-19-21(11-15)31-22-12-16(30-14(2)26)8-10-20(22)23(19)17-5-3-4-6-18(17)24(27)28/h3-12,23H,1-2H3,(H,27,28)
• InChI Key： YKSJJXGQHSESKB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC=CC=2C(=O)O)C2C=CC(=CC1=2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 418.10500
• Monoisotopic Mass: 418.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Color/Form: solid
• Density: 1.353
• Melting Point: 213-215 ºC
• Boiling Point: 554.3 °C at 760 mmHg
• Flash Point: 554.3 °C at 760 mmHg
• Refractive Index: 1.626
• PSA: 99.13000
• LogP: 4.52130
• Solubility: Uncertain

Dihydrofluorescein diacetate Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans